Cas no 3968-40-9 (4-Acetyl-1-phenyl-1H-pyrazole)

• Product Name: 4-Acetyl-1-phenyl-1H-pyrazole
• CAS No: 3968-40-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD00159631
• CID: 303780
• PubChem ID: 822987
• Update Time: 2025-08-01

4-Acetyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-one
• 1-(1-phenyl-1H-pyrazol-4-yl)ethanone
• 4-ACETYL-1-PHENYL-1H-PYRAZOLE
• Ethanone,1-(1-phenyl-1H-pyrazol-4-yl)-
• 1-(1-phenyl-1H-pyrazol-4-yl)ethanone(SALTDATA: FREE)
• Z381353870
• 1-(1-phenylpyrazol-4-yl)ethanone
• 1-Phenyl-4-acetyl pyrazole
• 1-Phenyl-4-acetyl-pyrazole
• PS-4844
• CS-0206862
• 1-(1-Phenyl-1H-Pyrazol-4-Yl)-Ethanone
• ZZLLGMSBHKIMHK-UHFFFAOYSA-N
• FT-0733379
• MFCD00159631
• EN300-59789
• AKOS009312785
• E86019
• SCHEMBL4118702
• 1-phenyl-4-acetylpyrazole
• 3968-40-9
• AG-613/36963005
• 4-Acetyl-1-phenyl-1H-pyrazole

• MDL： MFCD00159631
• Inchi： 1S/C11H10N2O/c1-9(14)10-7-12-13(8-10)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： ZZLLGMSBHKIMHK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

4-Acetyl-1-phenyl-1H-pyrazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles